2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-(naphthalene-1-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H18N2O2S/c21-18(23)17-15-9-3-4-11-16(15)25-20(17)22-19(24)14-10-5-7-12-6-1-2-8-13(12)14/h1-2,5-8,10H,3-4,9,11H2,(H2,21,23)(H,22,24)
• InChI Key: XDSHARUJHLJPRD-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=CC4=CC=CC=C43)C(=O)N

Description

2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as JWH-018, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential use as a research tool. This compound is structurally similar to delta-9-tetrahydrocannabinol (THC), the primary psychoactive component in cannabis, and is known to interact with the same receptors in the brain. In

Scientific Research Applications

2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used extensively as a research tool to investigate the endocannabinoid system and its role in various physiological and pathological processes. This compound has been shown to bind to the CB1 receptor with high affinity, leading to the activation of downstream signaling pathways. 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used to study the effects of cannabinoid receptor activation on pain, inflammation, anxiety, and addiction, among other processes. Additionally, 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used to investigate the pharmacology of synthetic cannabinoids and their potential use as therapeutic agents.

Mechanism of Action

2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide acts as a CB1 receptor agonist, binding to the receptor with high affinity and activating downstream signaling pathways. This activation leads to the modulation of neurotransmitter release and the regulation of various physiological processes. 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have a similar mechanism of action to THC, but with a higher affinity for the CB1 receptor.
Biochemical and Physiological Effects:
2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of pain and inflammation, and the modulation of anxiety and mood. 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages as a research tool, including its high affinity for the CB1 receptor, its ability to activate downstream signaling pathways, and its structural similarity to THC. However, 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide also has several limitations, including its potential for abuse and its lack of selectivity for the CB1 receptor. Additionally, 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have potential side effects, including the induction of seizures and the development of tolerance.

Future Directions

There are several future directions for the study of 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, including the investigation of its potential therapeutic uses, the development of more selective CB1 receptor agonists, and the exploration of its potential as a neuroprotective agent. Additionally, the study of 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide may lead to a better understanding of the endocannabinoid system and its role in various physiological and pathological processes.

Synthesis Methods

2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can be synthesized through a multistep process involving the reaction of 1-naphthoyl chloride with 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid in the presence of a base, followed by a reduction step using lithium aluminum hydride. The final product is obtained through a purification step using column chromatography. This synthesis method has been well documented in the literature and has been used to produce 2-(1-Naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide for research purposes.